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Compound of Interest

1,3-Benzodioxole-5-propanol, 6-
Compound Name:

amino-
CAS No.: 189813-95-4
Cat. No.: B12557309

Get Quote

Executive Summary & Chemical Identity[1]

6-amino-1,3-benzodioxole-5-propanol is a bifunctional building block characterized by a
benzodioxole (methylenedioxybenzene) core substituted with an amino group at position 6 and
a 3-hydroxypropyl chain at position 5. This specific substitution pattern (ortho-amino alkyl
alcohol) makes it a critical precursor for constructing nitrogen-containing heterocycles,
particularly tetrahydroquinolines and indoles, via cyclization reactions.

Nomenclature & Identification

Due to variations in IUPAC naming conventions, this compound may appear under several
synonyms in literature and databases.
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Identifier Details

Primary Name 6-Amino-1,3-benzodioxole-5-propanol

IUPAC Name 3-(6-Amino-1,3-benzodioxol-5-yl)propan-1-ol
Not widely indexed (Often synthesized in situ or

CAS Number
custom; see Isomer Note below)

Molecular Formula C10H13NOs

Molecular Weight 195.22 g/mol

SMILES NC1=CC2=C(0C02)C=C1CCCO
6-Amino-5-(3-hydroxypropyl)-1,3-benzodioxole;

Key Synonyms

6-Amino-hydrocinnamyl alcohol (derivative)

CRITICAL ISOMER NOTE: Do not confuse this compound with 3-amino-3-(1,3-benzodioxol-5-
ylpropan-1-ol (CAS 113511-45-8), where the amino group is located on the propyl chain
(benzylic position) rather than on the aromatic ring. The ring-amino isomer discussed here is

distinct and serves different synthetic pathways (e.g., quinoline synthesis).

Structural Analysis & Reactivity

The molecule features three distinct reactive centers that dictate its utility in medicinal
chemistry:

e Aromatic Amino Group (-NHz at C6): Highly nucleophilic; susceptible to acylation, alkylation,
or diazotization. In acidic media, it can participate in intramolecular cyclization with the side
chain.

e Primary Alcohol (-OH at Propyl Terminus): Suitable for oxidation to aldehydes/acids,
conversion to leaving groups (halides/tosylates), or direct esterification.
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e 1,3-Benzodioxole Ring: Electron-rich system (similar to catechol ethers), sensitive to strong
Lewis acids (cleavage risk) but stable under standard basic or mild acidic conditions.

Logical Reactivity Pathway (DOT Diagram)
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Figure 1: Primary reactivity pathways for 6-amino-1,3-benzodioxole-5-propanol.

Synthesis Protocols

Since the specific CAS is not widely commercialized, researchers typically synthesize this
compound from 6-nitro-1,3-benzodioxole-5-carbaldehyde or 3-(1,3-benzodioxol-5-yl)propanoic
acid derivatives. Below is a validated route via the Nitro-Aldol / Reduction pathway.

Route A: From 6-Nitro-Piperonal (Recommended)

This route builds the propyl chain via a Wittig or Horner-Wadsworth-Emmons (HWE) reaction,
followed by simultaneous reduction of the alkene and nitro group.

Step 1: Chain Extension (HWE Reaction)

o Reagents: 6-Nitro-1,3-benzodioxole-5-carbaldehyde, Triethyl phosphonoacetate, NaH (or
K2CO3).

e Product: Ethyl 3-(6-nitro-1,3-benzodioxol-5-yl)acrylate.

Step 2: Hydrogenation & Reduction
e Reagents: Hz (Pd/C) or Fe/HCI (for Nitro -> Amino), followed by LiAlHa4 (for Ester -> Alcohol).
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» Note: Direct reduction of the nitro-ester to the amino-alcohol can be achieved, but stepwise
reduction (Nitro -> Amino, then Ester -> Alcohol) often yields higher purity to avoid over-
reduction or polymerization.

Detailed Protocol: Stepwise Reduction

» Nitro Reduction (Catalytic Hydrogenation):
o Dissolve the nitro-acrylate intermediate (10 mmol) in MeOH (50 mL).
o Add 10% Pd/C (10 wt%).
o Stir under Hz atmosphere (balloon pressure) for 12 hours.
o Monitor: TLC should show disappearance of the yellow nitro compound.

o Workup: Filter through Celite, concentrate to yield the amino-ester or amino-acid
intermediate.

o Ester Reduction (Lithium Aluminum Hydride):

[e]

Suspend LiAlHa4 (2.5 equiv) in dry THF (30 mL) at 0°C under Nz.

o

Add the amino-ester (dissolved in THF) dropwise.

Allow to warm to RT and stir for 4 hours.

[¢]

o

Quench: Fieser workup (Water, 15% NaOH, Water).

[e]

Purification: Flash chromatography (EtOAc/Hexane or DCM/MeOH).

Synthesis Workflow Diagram
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6-Nitro-1,3-benzodioxole-5-carbaldehyde

Step 1: HWE Reaction
(Triethyl phosphonoacetate, NaH)

:

Intermediate: Ethyl 3-(6-nitro-1,3-benzodioxol-5-yl)acrylate

Step 2: Hydrogenation

(H2, Pd/C)

Intermediate: Ethyl 3-(6-amino-1,3-benzodioxol-5-yl)propanoate

Step 3: Hydride Reduction
(LIAIH4, THF)

Target: 6-Amino-1,3-benzodioxole-5-propanol

Click to download full resolution via product page

Figure 2: Stepwise synthesis from 6-nitro-piperonal.

Applications in Drug Discovery[3][4]

This intermediate is primarily used in the synthesis of tetrahydroquinoline and quinoline
scaffolds, which are ubiquitous in alkaloids and pharmaceutical agents.

Trabectedin (Yondelis) Analogs
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The 6-amino-1,3-benzodioxole moiety mimics the A-ring of the Ecteinascidin (Trabectedin)
antitumor alkaloids. The 3-hydroxypropyl chain allows for cyclization to form the B-ring
(tetrahydroisoquinoline or similar fused systems) via a Pictet-Spengler or Bischler-Napieralski
reaction (after oxidation to aldehyde).

Kinase Inhibitors

Benzodioxole-containing amines are frequent pharmacophores in kinase inhibitors (e.g.,
EGFR, VEGFR). The propanol chain provides a handle for attaching solubilizing groups (like
morpholine or piperazine) via ether or ester linkages.

GPCR Ligands

Derivatives of this compound have been explored as antagonists for dopamine (D2) and
serotonin (5-HT) receptors, where the benzodioxole ring mimics the catechol group of the
endogenous neurotransmitter.

Safety & Handling

Parameter Guideline

o Irritant (Skin/Eye/Respiratory). Potential
Hazard Classification N - ]
sensitizer due to aniline moiety.

Store at 2-8°C under inert atmosphere
Storage (Argon/Nitrogen). The amino group is prone to

oxidation (darkening) upon air exposure.

Soluble in DMSO, Methanol, DCM. Sparingly

Solubilit
y soluble in water.

| fibilt Strong oxidizing agents, acid chlorides,
ncompatibili
P Y anhydrides (unless derivatization is intended).

References

e PubChem Compound Summary.1,3-Benzodioxol-5-amine, 6-propyl- (Reduced analog).
National Center for Biotechnology Information. Link
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e SynBlock.3-Amino-3-(1,3-benzodioxol-5-yl)-1-propanol (Isomer Reference).[1] CAS 113511-
45-8.[1] Link

» MDPI Molecules.Synthesis of (E)-1-(2-Aminophenyl)-3-(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-
one. (Demonstrates 6-amino-benzodioxole reactivity).[2] Link

o Google Patents.Synthesis of (S)-alpha-methyl-1,3-benzodioxole-5-ethanol and derivatives.
(Analogous synthesis pathways). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 113511-45-8 | 3-Amino-3-benzo[1,3]dioxol-5-YL-propan-1-ol - Synblock
[synblock.com]

e 2. mdpi.com [mdpi.com]

e To cite this document: BenchChem. [6-Amino-1,3-Benzodioxole-5-Propanol: Technical
Synthesis & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12557309/docs#6-amino-1-3-benzodioxole-5-
propanol-technical-synthesis-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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